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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B085910

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(4-octylphenyl)amine, also known as 4,4'-dioctyldiphenylamine, is a diarylamine
antioxidant widely utilized in industrial applications, particularly in the stabilization of lubricants,
rubbers, and plastics.[1][2] Its efficacy in these applications is intrinsically linked to its solubility
in organic media. This technical guide provides a comprehensive overview of the available
solubility data for bis(4-octylphenyl)amine in various organic solvents, outlines a detailed
experimental protocol for solubility determination, and presents a logical workflow for solubility
assessment.

Core Compound Properties

Bis(4-octylphenyl)amine is characterized as a brown flaky or white to beige solid with a slight
amine odor.[2][3] Key physical and chemical properties are summarized below:
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Property Value Reference(s)
CAS Number 101-67-7 [1]

Molecular Formula CasHasN [2]

Molecular Weight 393.65 g/mol [2][4]

Melting Point 96-97°C [4]

Boiling Point ~508-509°C [41[5]

Density ~0.939 g/cm3 [2][5]

Solubility Data

The solubility of bis(4-octylphenyl)amine is dictated by its molecular structure, which features
a central polar amine group and two large, nonpolar 4-octylphenyl substituents. This
amphiphilic nature results in poor solubility in water but favorable solubility in many organic
solvents, particularly those with low polarity. The available quantitative and qualitative solubility
data are presented in the following table.

Quantitative and Qualitative Solubility of Bis(4-
octylphenyl)amine
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CAS Temperatur o Reference(s
Solvent Solubility Data Type
Number e )
< 0.1 g/100 o
Water 7732-18-5 21°C L Quantitative [31[6]17]
m
Water 7732-18-5 ~21°C (70°F) <1 mg/mL Quantitative [1][8]
Dimethyl ]
] -~ Semi-
Sulfoxide 67-68-5 Not Specified  1-10 mg/mL o [4119][10]
Quantitative
(DMSO0)
N Semi-
Ethanol 64-17-5 Not Specified  0.1-1 mg/mL o [4][9][10]
Quantitative
Acetone 67-64-1 Not Specified  Soluble Qualitative [1][3]
Benzene 71-43-2 Not Specified  Soluble Qualitative [11[3]
Ethylene N o
) ) 107-06-2 Not Specified  Soluble Qualitative [11[3]
Dichloride
Gasoline 86290-81-5 Not Specified  Soluble Qualitative [1][3]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of bis(4-

octylphenyl)amine in an organic solvent, based on the widely used isothermal shake-flask

method.

Objective: To determine the equilibrium solubility of bis(4-octylphenyl)amine in a selected

organic solvent at a specified temperature.

Materials:

o Bis(4-octylphenyl)amine (purity >98%)

e Selected organic solvent (analytical grade)

¢ Scintillation vials or sealed flasks
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o Constant temperature shaker bath or incubator
e Analytical balance

e Centrifuge

o Syringe filters (e.g., 0.45 um PTFE)

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Volumetric flasks and pipettes
Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of bis(4-
octylphenyl)amine to a series of vials, each containing a known volume of the selected
organic solvent. The excess solid is crucial to ensure that equilibrium is reached from a state
of supersaturation.

o Equilibration: Securely cap the vials and place them in a constant temperature shaker bath
set to the desired temperature (e.g., 25 °C). Allow the mixtures to shake for a predetermined
period (e.g., 24-72 hours) to ensure that equilibrium is achieved.

o Phase Separation: After equilibration, remove the vials from the shaker. Allow the vials to
stand undisturbed at the same constant temperature to let the excess solid settle. For finer
suspensions, centrifugation can be employed to facilitate the separation of the solid and
liquid phases.

o Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a
syringe. Attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed
vial to remove any undissolved microparticles.

¢ Quantification:

o Gravimetric Analysis: A simple method involves evaporating the solvent from the filtered,
pre-weighed vial and weighing the remaining solid residue.[2]
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o Chromatographic Analysis (HPLC): For higher accuracy, dilute the filtered solution with a
known volume of the solvent. Analyze the diluted sample using a validated HPLC method
to determine the concentration of bis(4-octylphenyl)amine. A calibration curve prepared
from standard solutions of known concentrations is required for accurate quantification.

o Data Reporting: Express the solubility in standard units such as grams per 100 mL ( g/100
mL), milligrams per milliliter (mg/mL), or molarity (mol/L). The temperature at which the

measurement was conducted must always be reported.

Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for the assessment of a compound's
solubility.
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Caption: A generalized workflow for determining the solubility of a compound.
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Conclusion

While precise, quantitative solubility data for bis(4-octylphenyl)amine across a wide range of
organic solvents is not extensively available in public literature, the existing information
confirms its character as a lipophilic compound with good solubility in nonpolar solvents like
hydrocarbons and chlorinated hydrocarbons, and limited solubility in polar solvents like ethanol
and water. For researchers and professionals in drug development and materials science, the
provided experimental protocol offers a robust framework for determining its solubility in
specific solvent systems relevant to their applications. This understanding is critical for
optimizing formulations, ensuring bioavailability in biological systems, and enhancing
performance in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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